N-{3-ethoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}butan-2-amine

• Molecular Formula: C20H25N5O2
• Molecular Weight: 367.4 g/mol
• IUPAC Name: N-[[3-ethoxy-4-(1-phenyltetrazol-5-yl)oxyphenyl]methyl]butan-2-amine
• InChI: InChI=1S/C20H25N5O2/c1-4-15(3)21-14-16-11-12-18(19(13-16)26-5-2)27-20-22-23-24-25(20)17-9-7-6-8-10-17/h6-13,15,21H,4-5,14H2,1-3H3
• InChI Key: QVEWZGYKZJPEJJ-UHFFFAOYSA-N
• SMILES: CCC(C)NCC1=CC(=C(C=C1)OC2=NN=NN2C3=CC=CC=C3)OCC

Description

N-{3-ethoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}butan-2-amine is a chemical compound that has gained attention in the scientific community due to its potential applications in medical research. This compound is commonly referred to as NEB or NEB-2, and it is a selective agonist of the β2-adrenergic receptor.

Mechanism of Action

NEB-2 works by selectively binding to the β2-adrenergic receptor, which is found on smooth muscle cells in the lungs. This binding activates a signaling pathway that leads to relaxation of the smooth muscle, resulting in bronchodilation.
Biochemical and Physiological Effects:
NEB-2 has been shown to have a number of biochemical and physiological effects, including increased cAMP levels, decreased intracellular calcium concentrations, and decreased airway resistance. These effects are all related to its activation of the β2-adrenergic receptor.

Advantages and Limitations for Lab Experiments

One advantage of using NEB-2 in lab experiments is its selectivity for the β2-adrenergic receptor, which allows for more precise targeting of this receptor. However, one limitation is that it may not accurately reflect the complexity of disease processes in vivo.

Future Directions

There are several potential future directions for research involving NEB-2, including:
- Investigating its potential use in combination with other bronchodilators for the treatment of respiratory diseases
- Studying its effects on other systems in the body, such as the cardiovascular system
- Exploring its potential use in the treatment of other diseases, such as hypertension and diabetes.

Synthesis Methods

The synthesis of NEB-2 involves several steps, including the reaction of 3-ethoxy-4-hydroxybenzyl alcohol with 1-phenyltetrazole-5-thiol, followed by the reaction with butan-2-amine. The final product is obtained through purification and isolation techniques.

Scientific Research Applications

NEB-2 has been extensively studied for its potential use in medical research, particularly in the field of respiratory diseases. It has been shown to have bronchodilator effects, which makes it a promising candidate for the treatment of conditions such as asthma and chronic obstructive pulmonary disease (COPD).